
In-Depth Technical Guide: 3-(4-Chlorophenyl)-1-
isoindolinone-d4

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
3-(4-Chlorophenyl)-1-

isoindolinone-d4

Cat. No.: B15555837

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the deuterated compound 3-(4-
Chlorophenyl)-1-isoindolinone-d4, focusing on its fundamental physicochemical properties.

Molecular Identity and Structure
Molecular Formula: C₁₄D₄H₆ClNO[1][2]

Synonyms: 3-(p-Chlorophenyl)-phthalimidine-d4, 3-(4-Chlorophenyl)isoindolinone-d4[1]

3-(4-Chlorophenyl)-1-isoindolinone-d4 is a deuterated analog of 3-(4-

Chlorophenyl)isoindolin-1-one[2][3]. The deuterium labeling is located on the benzene ring of

the isoindolinone moiety. Stable isotope-labeled compounds like this are valuable as internal

standards for quantitative analysis by methods such as NMR, GC-MS, or LC-MS, and as

tracers in metabolic studies[2][3]. Deuteration can potentially alter the pharmacokinetic and

metabolic profiles of a drug[2][3]. The unlabeled compound, 3-(4-Chlorophenyl)isoindolin-1-

one, serves as an important intermediate in the synthesis of pharmaceuticals, including

diuretics like Chlorthalidone[4].
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Physicochemical Data
The key quantitative data for 3-(4-Chlorophenyl)-1-isoindolinone-d4 and its unlabeled

counterpart are summarized in the table below for direct comparison.

Property
3-(4-Chlorophenyl)-1-
isoindolinone-d4

3-(4-Chlorophenyl)-1-
isoindolinone (Unlabeled)

Molecular Weight 247.713 g/mol [1] 243.69 g/mol [4][5][6]

Molecular Formula C₁₄D₄H₆ClNO[1][2] C₁₄H₁₀ClNO[4][5][6][7][8]

CAS Number Not specified for deuterated 2224-77-3[1][4][6][7][8]

Experimental Considerations
While specific experimental protocols for the synthesis of the deuterated compound are not

detailed in the provided search results, the synthesis of the unlabeled 3-(4-

Chlorophenyl)isoindolin-1-one can be achieved through methods such as the Sonogashira

reaction or cyclocarbonylation of ortho-ethynylbenzamides[4]. These methods could likely be

adapted for the synthesis of the deuterated analog by using appropriately deuterated starting

materials.

Workflow for Quantitative Analysis using Isotope Dilution Mass Spectrometry:

The following diagram illustrates a typical workflow where 3-(4-Chlorophenyl)-1-
isoindolinone-d4 would be used as an internal standard.
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Fig 1. A generalized workflow for a bioanalytical method using a stable isotope-labeled internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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